Cas no 1932133-56-6 (trans-4-(cyclohexylamino)oxolan-3-ol)

• Product Name: trans-4-(cyclohexylamino)oxolan-3-ol
• CAS No: 1932133-56-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5760186
• PubChem ID: 93383608
• Update Time: 2025-05-19

trans-4-(cyclohexylamino)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 1932133-56-6
• trans-4-(cyclohexylamino)oxolan-3-ol
• AKOS040823218
• (3S,4R)-4-(cyclohexylamino)oxolan-3-ol
• F6545-4763

• Inchi： 1S/C10H19NO2/c12-10-7-13-6-9(10)11-8-4-2-1-3-5-8/h8-12H,1-7H2/t9-,10-/m1/s1
• InChI Key： GXTGMNFBWMYHQC-NXEZZACHSA-N
• SMILES： O1C[C@H]([C@@H](C1)NC1CCCCC1)O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5Ų

Additional information on trans-4-(cyclohexylamino)oxolan-3-ol

Comprehensive Overview of trans-4-(cyclohexylamino)oxolan-3-ol (CAS No. 1932133-56-6)

trans-4-(cyclohexylamino)oxolan-3-ol (CAS No. 1932133-56-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique cyclohexylamino and oxolan-3-ol functional groups, exhibits intriguing properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug development and material science.

The molecular structure of trans-4-(cyclohexylamino)oxolan-3-ol features a trans configuration, which is critical for its stereochemical properties. The cyclohexylamino moiety contributes to its lipophilicity, while the oxolan-3-ol group enhances its solubility in polar solvents. This balance between lipophilic and hydrophilic characteristics makes it a versatile intermediate in synthetic chemistry. Recent studies have explored its utility in designing novel therapeutic agents, particularly in targeting neurological and metabolic disorders.

One of the most frequently searched questions about trans-4-(cyclohexylamino)oxolan-3-ol is its synthesis pathway. The compound can be synthesized through a multi-step process involving the reaction of cyclohexylamine with appropriate oxolan-3-ol precursors under controlled conditions. Researchers often optimize the yield and purity by adjusting parameters such as temperature, solvent choice, and catalyst selection. This synthesis is a topic of interest in academic forums and industrial R&D departments.

In the context of current trends, trans-4-(cyclohexylamino)oxolan-3-ol is being investigated for its potential applications in green chemistry and sustainable drug development. With the growing emphasis on environmentally friendly processes, this compound's role as a biodegradable intermediate is under scrutiny. Additionally, its compatibility with biocatalysts and enzyme-mediated reactions aligns with the shift toward greener synthetic methodologies.

The pharmacological potential of trans-4-(cyclohexylamino)oxolan-3-ol is another hot topic. Preliminary studies suggest that it may interact with specific G-protein-coupled receptors (GPCRs), making it a candidate for modulating cellular signaling pathways. This has sparked interest in its use for developing treatments for conditions like chronic pain and inflammatory diseases. However, further clinical validation is required to confirm these hypotheses.

From a commercial perspective, the demand for trans-4-(cyclohexylamino)oxolan-3-ol is steadily increasing. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards. The compound is often listed under categories such as pharmaceutical intermediates and fine chemicals in trade databases. Its pricing and availability are influenced by factors like raw material costs and regulatory requirements.

For researchers handling trans-4-(cyclohexylamino)oxolan-3-ol, proper storage and handling protocols are essential. The compound should be stored in a cool, dry environment, away from direct sunlight and moisture. Safety data sheets (SDS) provide detailed guidelines on personal protective equipment (PPE) and emergency measures. These precautions ensure safe usage in laboratory and industrial settings.

In summary, trans-4-(cyclohexylamino)oxolan-3-ol (CAS No. 1932133-56-6) is a compound of significant scientific and industrial relevance. Its unique structural features, combined with its potential applications in drug discovery and green chemistry, make it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to play an increasingly important role in advancing both pharmaceutical and chemical innovations.